Cas no 28795-50-8 ((piperazin-2-yl)methanol)
(piperazin-2-yl)methanol structure
Product Name:(piperazin-2-yl)methanol
CAS No:28795-50-8
MF:C5H12N2O
MW:116.161581039429
MDL:MFCD07772088
CID:253108
PubChem ID:11788288
Update Time:2025-10-05
(piperazin-2-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- Piperazin-2-ylmethanol
- 2-Piperazinemethanol
- 1-ethylpiperazine-2-carboxylate
- 2-carbethoxypiperazine
- 2-ethoxycarbonyl-piperazine
- 2-hydroxymethyl-piperazine
- 2-piperazinecarboxylic acid ethyl ester
- 3-ethoxycarbonylpiperazine
- Ethyl,Piperazine-2-carboxylate
- Ethyl-2-piperazinecarboxylate
- piperazine 2-carboxylic acid ethyl ester
- Piperazin-2-yl-methanol
- (piperazin-2-yl)methanol
- SB32574
- FT-0771568
- AM81378
- DTXSID70951434
- J-510279
- Z1198173633
- (R)-Piperazin-2-yl-methanol
- EN300-101983
- 28795-50-8
- SB33777
- MFCD07772088
- D76640
- SCHEMBL946397
- SIRSTRHGFGFVME-UHFFFAOYSA-N
- 2-(hydroxymethyl)-piperazine
- AKOS006285129
- (S)-Piperazin-2-yl-methanol
- SB36395
- CS-0106316
- A853998
- FT-0698172
- 2-Hydroxymethylpiperazine
- FT-0660112
- rac-2-(hydroxymethyl)piperazine
- (R)-2-Hydroxymethyl-piperazine
- DB-015970
- DB-062551
- DB-063826
-
- MDL： MFCD07772088
- Inchi： 1S/C5H12N2O/c8-4-5-3-6-1-2-7-5/h5-8H,1-4H2
- InChI Key： SIRSTRHGFGFVME-UHFFFAOYSA-N
- SMILES： OCC1CNCCN1
Computed Properties
- Exact Mass: 116.09500
- Monoisotopic Mass: 116.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 67.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 44.3Ų
Experimental Properties
- Boiling Point: 234.479 ℃ at 760 mmHg
- PSA: 44.29000
- LogP: -0.80230
(piperazin-2-yl)methanol Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(piperazin-2-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM243388-5g |
Piperazin-2-ylmethanol |
28795-50-8 | 96% | 5g |
$533 | 2021-08-04 | |
| TRC | B449938-50mg |
(Piperazin-2-yl)methanol |
28795-50-8 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B449938-100mg |
(Piperazin-2-yl)methanol |
28795-50-8 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B449938-500mg |
(Piperazin-2-yl)methanol |
28795-50-8 | 500mg |
$ 250.00 | 2022-06-07 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 65R0508-1g |
Piperazin-2-yl-methanol |
28795-50-8 | 97% | 1g |
576.67CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 65R0508-5g |
Piperazin-2-yl-methanol |
28795-50-8 | 97% | 5g |
2357.56CNY | 2021-05-08 | |
| Chemenu | CM243388-1g |
Piperazin-2-ylmethanol |
28795-50-8 | 96% | 1g |
$196 | 2023-01-04 | |
| eNovation Chemicals LLC | Y1128774-5g |
Piperazin-2-yl-methanol |
28795-50-8 | 95% | 5g |
$320 | 2024-07-28 | |
| eNovation Chemicals LLC | Y0991752-5g |
Piperazin-2-yl-methanol |
28795-50-8 | 95% | 5g |
$650 | 2024-08-02 | |
| eNovation Chemicals LLC | D509031-1g |
Piperazin-2-yl-methanol |
28795-50-8 | 95% | 1g |
$360 | 2023-09-02 |
(piperazin-2-yl)methanol Related Literature
-
Lidan Deng,Xingwang Liu,Shihua Song Org. Chem. Front. 2022 9 874
-
Craig P. Butts,Mikael D. S. Jazdzyk Org. Biomol. Chem. 2005 3 1209
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